Cas no 1823491-50-4 (1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol)
1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1938682
- 1823491-50-4
- 1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
- 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol
-
- Inchi: 1S/C10H11F3OS/c1-7(14)5-8-3-2-4-9(6-8)15-10(11,12)13/h2-4,6-7,14H,5H2,1H3
- InChI Key: YPAOYRANLLSZBB-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1=CC=CC(=C1)CC(C)O
Computed Properties
- Exact Mass: 236.04827063g/mol
- Monoisotopic Mass: 236.04827063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.5Ų
1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1938682-0.05g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1938682-0.1g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1938682-0.25g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1938682-0.5g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1938682-1.0g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1938682-2.5g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1938682-5.0g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1938682-10.0g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1938682-1g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1938682-5g |
1-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol |
1823491-50-4 | 5g |
$2858.0 | 2023-09-17 |
1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol
Professional Introduction to Compound with CAS No. 1823491-50-4 and Product Name: 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol
The compound with the CAS number 1823491-50-4 and the product name 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl sulfanyl group in its molecular structure contributes to its distinctive chemical properties, which make it a promising candidate for further exploration.
In the realm of modern pharmaceutical research, the incorporation of fluorine atoms into organic molecules has become increasingly prevalent. This is primarily due to the ability of fluorine to modulate metabolic pathways, enhance binding affinity, and improve pharmacokinetic profiles of drug candidates. The trifluoromethyl sulfanyl moiety in 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol exemplifies this trend, offering a combination of lipophilicity and electronic effects that can be leveraged to optimize drug efficacy and safety.
Recent studies have highlighted the importance of 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol in the development of novel therapeutic agents. Its molecular framework suggests potential applications in the treatment of various diseases, including inflammatory disorders, neurological conditions, and cancer. The sulfanyl group, in particular, has been shown to enhance the bioavailability and stability of pharmaceutical compounds, making it an attractive feature for drug design.
The synthesis of 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol involves a series of well-established organic reactions, including Suzuki-Miyaura cross-coupling and nucleophilic substitution. These synthetic strategies have been refined over the years to ensure high yields and purity, which are critical for pharmaceutical applications. The compound's structural complexity necessitates meticulous optimization of reaction conditions to achieve the desired product with minimal side reactions.
One of the most compelling aspects of 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol is its versatility in medicinal chemistry. Researchers have explored its potential as a scaffold for designing new drugs by modifying various functional groups while retaining its core structure. This flexibility has led to several innovative approaches in drug discovery, particularly in targeting enzymes and receptors involved in disease pathogenesis.
The pharmacological profile of 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits promising biological activity across multiple disease models. Its ability to interact with biological targets at picomolar concentrations underscores its potential as a lead compound for further development. Additionally, its favorable pharmacokinetic properties, such as good solubility and metabolic stability, make it an attractive candidate for clinical translation.
In conclusion, 1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol (CAS No. 1823491-50-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.
1823491-50-4 (1-{3-[(Trifluoromethyl)sulfanyl]phenyl}propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)